Methyl 4-(2-hydroxyethyl)thiophene-2-carboxylate
Description
“Methyl 4-(2-hydroxyethyl)thiophene-2-carboxylate” is a chemical compound with the molecular formula C8H10O3S . It has a molecular weight of 186.23 .
Synthesis Analysis
The synthesis of thiophene derivatives, such as “Methyl 4-(2-hydroxyethyl)thiophene-2-carboxylate”, often involves heterocyclization of various substrates . Some common synthetic methods include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . For instance, the Gewald synthesis involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Scientific Research Applications
Organic Semiconductors
Methyl 4-(2-hydroxyethyl)thiophene-2-carboxylate: is a thiophene derivative, which is a critical component in the development of organic semiconductors . These materials are essential for creating flexible electronic devices. The thiophene ring’s ability to stabilize charge through resonance makes it an excellent choice for conducting polymers used in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Corrosion Inhibitors
In industrial chemistry, thiophene derivatives serve as effective corrosion inhibitors . The sulfur-containing ring structure of thiophene interacts with metal surfaces to form a protective layer, thereby preventing the metal from oxidizing and corroding. This application is particularly valuable in environments where metals are exposed to harsh chemicals or extreme conditions .
Pharmacological Properties
Thiophene derivatives exhibit a wide range of pharmacological properties . They have been identified as having anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects . Methyl 4-(2-hydroxyethyl)thiophene-2-carboxylate can be used as a precursor in synthesizing drugs that leverage these properties.
Material Science
In the field of material science , thiophene derivatives are utilized for their unique properties. They can be incorporated into polymers to enhance material strength, flexibility, and chemical resistance. This makes them suitable for a variety of applications, including coatings, sealants, and composite materials .
Synthesis of Biologically Active Compounds
The thiophene ring is a common motif in many biologically active compounds . It is often used in medicinal chemistry to improve the efficacy and selectivity of new drugs. Methyl 4-(2-hydroxyethyl)thiophene-2-carboxylate can be involved in the synthesis of such compounds, contributing to the development of new therapeutic agents .
Anti-Microbial and Antioxidant Agents
Recent studies have shown that thiophene derivatives can be synthesized to create compounds with anti-microbial and antioxidant properties . These compounds can be used in the treatment of infectious diseases and in the prevention of oxidative stress-related conditions.
properties
IUPAC Name |
methyl 4-(2-hydroxyethyl)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3S/c1-11-8(10)7-4-6(2-3-9)5-12-7/h4-5,9H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZULKROWRXVUNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CS1)CCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(2-hydroxyethyl)thiophene-2-carboxylate | |
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